Cas no 2229102-67-2 (3-(2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-6-yl)azetidin-3-ol)

• Product Name: 3-(2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-6-yl)azetidin-3-ol
• CAS No: 2229102-67-2
• MF: C₁₄H₁₉NO₂
• MW: 233.30616402626
• CID: 5951997
• PubChem ID: 165671427
• Update Time: 2025-10-19

3-(2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-6-yl)azetidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-6-yl)azetidin-3-ol
• EN300-1742664
• 2229102-67-2

• Inchi： 1S/C14H19NO2/c1-13(2)6-5-10-7-11(3-4-12(10)17-13)14(16)8-15-9-14/h3-4,7,15-16H,5-6,8-9H2,1-2H3
• InChI Key： BVPYIWDLEJMTAD-UHFFFAOYSA-N
• SMILES： O1C2C=CC(=CC=2CCC1(C)C)C1(CNC1)O

Computed Properties

• Exact Mass: 233.141578849g/mol
• Monoisotopic Mass: 233.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 41.5Ų

Additional information on 3-(2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-6-yl)azetidin-3-ol

Introduction to 3-(2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-6-yl)azetidin-3-ol (CAS No. 2229102-67-2)

3-(2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-6-yl)azetidin-3-ol is a compound of significant interest in the field of pharmaceutical chemistry, characterized by its complex molecular structure and potential biological activity. This compound, identified by its CAS number 2229102-67-2, has garnered attention due to its structural similarity to certain bioactive molecules and its potential applications in drug discovery and development. The intricate framework of this molecule, incorporating a 2,2-dimethyl-3,4-dihydro-2H-1-benzopyran moiety linked to an azetidinone ring, suggests a unique set of chemical properties that may be leveraged for therapeutic purposes.

The pharmacological relevance of 3-(2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-6-yl)azetidin-3-ol has been explored in several recent studies, which highlight its potential as a scaffold for novel drug candidates. The benzopyran ring system is well-known for its presence in various pharmacologically active compounds, often contributing to binding affinity and metabolic stability. In particular, the 6-position substitution on the benzopyran ring in this compound may play a crucial role in modulating its biological activity. This feature has prompted researchers to investigate its interactions with biological targets, such as enzymes and receptors, which are critical for drug efficacy.

Recent advancements in computational chemistry have enabled more precise predictions of the biological behavior of such complex molecules. Molecular modeling studies on 3-(2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-6-yl)azetidin-3-ol have revealed potential binding modes with various therapeutic targets. For instance, simulations suggest that the azetidinone moiety may interact with specific amino acid residues in protein binding pockets, influencing the compound's pharmacokinetic profile. These insights are valuable for designing derivatives with enhanced potency and selectivity.

The synthesis of 3-(2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-6-yl)azetidin-3-ol presents unique challenges due to its intricate stereochemistry. However, recent improvements in synthetic methodologies have made it more feasible to produce this compound in sufficient quantities for further investigation. Techniques such as transition-metal-catalyzed reactions and asymmetric synthesis have been employed to achieve high yields and enantiomeric purity. These advancements are crucial for ensuring that subsequent biological evaluations are conducted with well-characterized materials.

In the context of drug discovery, the structural features of 3-(2,2-dimethyl-3,4-dihydro-2H-1-benzopyran-6-ylationzetidin)-azetidin-ol make it an attractive candidate for further exploration. The presence of both aromatic and heterocyclic rings provides multiple sites for functionalization, allowing chemists to tailor the molecule's properties for specific therapeutic applications. Additionally, the azetidinone ring is known to exhibit bioisosterism with other heterocycles commonly found in drugs, suggesting that this compound may possess desirable pharmacological characteristics.

Evaluation of the compound's biological activity has been conducted using various in vitro assays. Initial studies have shown promising results in terms of interaction with certain enzymes and receptors relevant to human health. For example, preliminary data indicate that 3-(dimethyl-dimethyl-dihydro-dihydro-benzopyran-6-yl)azetidin-ol) may exhibit inhibitory effects on enzymes involved in inflammatory pathways. Such findings are consistent with the growing interest in developing agents that modulate these pathways for treating chronic diseases.

The potential therapeutic applications of 3-(bpyran-6-yl)azetidin-ol) extend beyond anti-inflammatory uses. Researchers are also exploring its potential as a precursor for developing treatments against neurological disorders and cancer. The benzopyran scaffold is known to be present in several compounds with demonstrated neuroprotective properties, while the azetidinone moiety has shown promise in anticancer research. These diverse possibilities underscore the importance of continued investigation into this compound's full therapeutic potential.

The chemical stability and metabolic fate of 3-(dihydropyran-6-yl)azet) must be carefully evaluated before considering clinical translation. Advanced analytical techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound's degradation products and metabolic intermediates. These studies provide critical insights into how the body processes this molecule and can inform decisions about optimizing its pharmacokinetic profile.

In conclusion，the study of 3-(bpyranylazoetirolide)-) represents a significant contribution to pharmaceutical chemistry。 Its complex structure， coupled with promising biological activities， makes it a valuable candidate for further research。 As our understanding of molecular interactions continues to evolve， compounds like this one will play an increasingly important role in the development of novel therapeutics。 The ongoing exploration of its pharmacological properties holds great promise for addressing various health challenges， underscoring why it remains a subject of intense interest among researchers。